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Compound of Interest

Compound Name: 2,5-Dichloropyrazine

Cat. No.: B010626

A Comprehensive Technical Guide to 2,5-Dichloropyrazine for Researchers and Drug
Development Professionals

Introduction

2,5-Dichloropyrazine is a halogenated heterocyclic compound that serves as a pivotal
intermediate in the synthesis of a wide array of chemical compounds. Its unique structural and
electronic properties make it a versatile building block, particularly in the fields of
pharmaceutical and agrochemical development. This technical guide provides an in-depth
overview of 2,5-Dichloropyrazine, including its chemical and physical properties, synthesis
protocols, reactivity, and significant applications in drug discovery and materials science.

Core Compound Data

The fundamental properties of 2,5-Dichloropyrazine are summarized in the table below,
providing a quick reference for researchers.
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Property Value Reference
CAS Number 19745-07-4

Molecular Formula CaH2CI2Nz2

Molecular Weight 148.98 g/mol

IUPAC Name 2,5-dichloropyrazine
Appearance Colorless to pale yellow liquid
Boiling Point 184.4 °C at 760 mmHg
Melting Point 0°C

Density 1.493 g/cm3

SMILES C1=NC(=CN=C1CI)CI
InChikey JVSDZAGCHKCSGR-

UHFFFAOYSA-N

Synthesis of 2,5-Dichloropyrazine

The synthesis of 2,5-Dichloropyrazine can be achieved through a multi-step process starting
from readily available precursors. A common and effective method involves the chlorination and
subsequent diazotization of 2-aminopyrazine.

Experimental Protocol: Two-Step Synthesis from 2-
Aminopyrazine

This protocol details the synthesis of 2,5-Dichloropyrazine from 2-aminopyrazine via a 5-
chloropyrazin-2-amine intermediate.

Step 1: Synthesis of 5-chloropyrazin-2-amine

 In a round-bottom flask, dissolve 2-aminopyrazine (3 g, 31.545 mmol) in 30 mL of anhydrous
dichloromethane (DCM).

« Stir the solution under a nitrogen atmosphere.
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Add N-chlorosuccinimide (NCS) (4.2 g, 30.545 mmol) to the stirred solution.
Heat the reaction mixture to 40°C and maintain for 2 hours.
Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture and proceed with purification to isolate 5-
chloropyrazin-2-amine.

Step 2: Synthesis of 2,5-Dichloropyrazine

Prepare a solution of 5-chloropyrazin-2-amine (1 g, 7.751 mmol) in 10 mL of concentrated
hydrochloric acid.

Cool the solution to -10°C in an ice-salt bath.

Slowly add an aqueous solution of sodium nitrite (1.1 g, 15.89 mmol) to the stirred solution
over a period of 1 hour, maintaining the temperature at -10°C.

After the addition is complete, continue stirring at 0°C for 1 hour, then allow the mixture to
warm to room temperature and stir for an additional 2 hours.

Monitor the reaction progress by TLC.

Once the reaction is complete, carefully neutralize the mixture with a 50% sodium hydroxide
(NaOH) solution.

Extract the product with dichloromethane (DCM).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

Purify the crude product by column chromatography on silica gel (100-200 mesh) using a
hexane solution containing 2% ethyl acetate as the eluent to yield 2,5-Dichloropyrazine as
a colorless oil.
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Step 1: Chlorination

2-Aminopyrazine

NCS, DCM, 40°C

5-chloropyrazin-2-amine

Step 2: Diazotization

NaNO2, conc. HC, -10°@

| Q—DicbloropyrazD |
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Nucleophilic Aromatic Substitution

3-Methoxyaniline

2,5-Dichloropyrazine

5-chloro-N-(3-methoxyphenyl)pyrazin-2-amine

Buchwald-Hartwig Amination

2-(piperidin-1-yl)benzamide

Pd Catalyst Capsaicin Receptor

Antagonist
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« To cite this document: BenchChem. [2,5-Dichloropyrazine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010626#2-5-dichloropyrazine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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